Cas no 923129-25-3 (1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923129-25-3
• MF: C₁₈H₂₆N₆O₂
• MW: 358.438043117523
• CID: 5363531
• Update Time: 2025-07-09

1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-8-(3-(4-methylpiperidin-1-yl)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z906123442
• 4,7-dimethyl-6-[3-(4-methylpiperidin-1-yl)propyl]purino[7,8-a]imidazole-1,3-dione
• 1,7-dimethyl-8-[3-(4-methyl-1-piperidinyl)propyl]-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H26N6O2/c1-12-5-9-22(10-6-12)7-4-8-23-13(2)11-24-14-15(19-17(23)24)21(3)18(26)20-16(14)25/h11-12H,4-10H2,1-3H3,(H,20,25,26)
• InChI Key： ZXKOCRIXULHZEO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1)=O)N=C1N2C=C(C)N1CCCN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 564
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 923129-25-3 and Product Name: 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound identified by the CAS number 923129-25-3 and the product name 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups and a fused imidazopurine core makes this compound a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of imidazopurine derivatives in the design of novel therapeutic agents. The structural motif of 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione incorporates a rigid bicyclic system that can interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs with minimal side effects and high efficacy. The compound's molecular framework also includes a propyl chain substituted at the 3-position of the imidazopurine ring, which can influence its pharmacokinetic properties and binding affinity.

In the context of current pharmaceutical research, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological potential. The dimethyl substituents at the 1 and 7 positions contribute to the stability and reactivity of the molecule, making it suitable for further derivatization and functionalization. The presence of a 4-methylpiperidine moiety at the 3-position adds another layer of complexity to its interaction with biological receptors. This piperidine group is known for its ability to enhance solubility and bioavailability, which are critical factors in drug development.

One of the most exciting aspects of this compound is its potential application in treating various diseases. Studies have suggested that imidazopurine derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione may allow it to modulate key cellular pathways involved in these diseases. For instance, its ability to interact with enzymes and receptors could lead to the development of novel inhibitors or agonists.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazopurine core. These methods ensure high yield and purity, which are essential for subsequent biological testing. The use of 4-methylpiperidine as a substituent has been particularly challenging but rewarding due to its role in enhancing pharmacological activity.

Biological evaluation of 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has begun with initial cell-based assays. Preliminary results indicate that the compound exhibits promising activity against certain cancer cell lines. Further studies are underway to determine its mechanism of action and potential therapeutic applications. The combination of computational modeling and experimental validation is being used to optimize its structure for better efficacy.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how 1,7-dimethyl-8-3-(4-methylpiperidin-1-yl)propyl-1H,2H,3H,4H,8H-imidazo[1，